Cas no 2228265-77-6 (2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228265-77-6
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• CID: 6173857
• PubChem ID: 165672398
• Update Time: 2025-07-17

2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)cyclopropyl]-2-methoxyacetic acid
• 2228265-77-6
• EN300-1898982

• Inchi： 1S/C15H25NO6/c1-13(2,3)22-12(19)16-15(7-8-21-9-15)14(5-6-14)10(20-4)11(17)18/h10H,5-9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： RXBAWGXJYAUDGF-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(C(=O)O)OC)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.16818752g/mol
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid

Comprehensive Analysis of 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228265-77-6)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228265-77-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, including a cyclopropyl ring and a methoxyacetic acid moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block in the synthesis of complex bioactive molecules, making it a hot topic in modern medicinal chemistry.

The compound’s tert-butoxycarbonyl (Boc) protecting group is a critical feature, enabling selective reactions in multi-step synthetic pathways. This attribute aligns with the growing demand for efficient synthetic methodologies in the pharmaceutical industry, where precision and yield optimization are paramount. Additionally, the presence of the oxolane (tetrahydrofuran) ring enhances the molecule’s stability and solubility, addressing key challenges in drug formulation. These properties make CAS No. 2228265-77-6 a valuable candidate for researchers exploring prodrug design and targeted drug delivery systems.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid. Computational models frequently highlight its potential as a scaffold for designing inhibitors of specific enzymes or receptors. For instance, its structural similarity to known peptidomimetics has sparked investigations into its utility in treating metabolic disorders or inflammatory conditions. Such applications resonate with the increasing focus on personalized medicine and small-molecule therapeutics.

From a synthetic chemistry perspective, the compound’s cyclopropyl group offers intriguing possibilities for ring-opening reactions and stereoselective transformations. These reactions are pivotal in creating diverse molecular architectures, a topic frequently searched by chemists in academic and industrial settings. Moreover, the methoxyacetic acid segment provides a handle for further derivatization, facilitating the development of bioconjugates or fluorescent probes for biochemical studies.

Environmental and green chemistry considerations also play a role in the compound’s appeal. As the industry shifts toward sustainable synthesis, researchers are exploring catalytic methods to incorporate CAS No. 2228265-77-6 into eco-friendly processes. This aligns with broader societal concerns about reducing waste and energy consumption in chemical manufacturing, a theme dominating recent scientific discourse.

In summary, 2-1-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropyl-2-methoxyacetic acid represents a versatile and scientifically rich compound with multifaceted applications. Its structural complexity, combined with its relevance to cutting-edge research areas like AI-aided drug design and sustainable chemistry, ensures its continued prominence in the scientific community. As investigations progress, this molecule is poised to contribute significantly to advancements in both pharmaceutical sciences and organic synthesis.